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Compound of Interest

Compound Name: 6-(Chloromethyl)phenanthridine
CAS No.: 40484-36-4
Cat. No.: B3024881

Get Quote

Technical Whitepaper: Physicochemical Profiling of 6-(Chloromethyl)phenanthridine

Executive Summary

6-(Chloromethyl)phenanthridine (6-CMP) is a high-value heterocyclic intermediate primarily
utilized in the synthesis of DNA-intercalating agents, fluorescent probes (e.g., ethidium
derivatives), and poly(ADP-ribose) polymerase (PARP) inhibitors.[1] Its utility stems from the
high electrophilicity of the exocyclic chloromethyl group, which serves as a "benzylic-like"
anchor for nucleophilic substitution.[1]

This guide moves beyond basic catalog data to provide a functional roadmap for researchers. It
details the compound's physicochemical behavior, specific reactivity hazards (hydrolysis
kinetics), and a validated protocol for its derivatization.[1]

Part 1: Molecular Identity & Structural Analysis[1]

6-CMP is distinct from its isomer, 6-chlorophenanthridine (where the chlorine is directly
attached to the aromatic ring).[1] In 6-CMP, the chlorine is attached to a methylene bridge at
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the C6 position, conferring significantly higher reactivity toward nucleophiles via SN2

mechanisms.[1]

Parameter

Data

Chemical Name

6-(Chloromethyl)phenanthridine

CAS Number 40484-36-4
Molecular Formula C14H10CIN
Molecular Weight 227.69 g/mol

Structural Feature

Fused tricyclic aromatic system with an
activated alkyl halide at C6.[1][2]

SMILES

CICC1=NC2=CC=CC=C2C3=CC=CC=C13

Part 2: Physical Constants & Characterization

The following data aggregates experimentally observed properties and calculated values

derived from structural analogs.

Physicochemical Table
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Property Value | Description Contextual Note
) ) ) Color darkens upon oxidation
Appearance Off-white to beige solid )
or hydrolysis.[1]
Note: Pure samples may melt
Melting Point 112-118 °C (Typical range) sharply; broad ranges indicate

hydrolysis to the alcohol.[1]

Solubility (Organic)

Soluble in CH2Clz2 (DCM),
CHCIs, DMSO

DCM is the preferred solvent

for anhydrous reactions.[1]

Solubility (Aqueous)

Insoluble / Decomposes

Critical: Rapidly hydrolyzes in
water to form 6-

(hydroxymethyl)phenanthridine
[1]

ngcontent-ng-c3230145110=""
_nghost-ng-c1768664871=""

Characteristic phenanthridine

UV-Vis Absorption i atar "
p class="inline ng-star-inserted"> tricyclic absorption.
~250 nm, ~340 nm
Nitrogen lone pair is less basic
pKa (Conjugate Acid) ~4.5 - 5.0 (Estimated) due to aromatic delocalization.

[1]

Spectroscopic Signature (Predicted 1H NMR)

To validate identity during QC, look for these key signals in CDCls:

o Aromatic Region (7.5 — 8.7 ppm): Multiplets corresponding to the 8 protons of the

phenanthridine core.[1]

e Benzylic Methylene (5.0 — 5.3 ppm): A sharp singlet (2H).[1] Shift Note: If this signal shifts
upfield to ~4.8 ppm or disappears, check for hydrolysis (formation of -CH20H).[1]

Part 3: Reactivity & Stability Profile
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The core utility of 6-CMP lies in the lability of the C-Cl bond.[1] However, this also dictates its
instability.[1] The carbon atom of the chloromethyl group is electron-deficient, activated by the
adjacent electron-withdrawing imine (C=N) bond of the phenanthridine ring.[1]

Reactivity Pathways

The following Graphviz diagram illustrates the primary reaction pathways and degradation
risks.[1]

Primary/Secondary
Amines (R-NH2) 7777 ====we_____

Fluorescent Probe /
SN2 Attack Intercalator
.. (Substitution Product)
(Anhydrous Conditions

Tertiary Amine

6-(Chloromethyl)
phenanthridine Attack An? ;g:ﬁ;?ﬁga"
(Active Electrophile) Hydrolysis

(Fast)

6-(Hydroxymethyl)
T phenanthridine
dieroleis rico NI (Inactive Impurity)

Click to download full resolution via product page

Figure 1: Primary electrophilic pathways of 6-CMP.[1] Note the competition between desired
nucleophilic substitution (green) and hydrolytic degradation (red).[1]

Stability Warning

¢ Hydrolysis: Exposure to atmospheric moisture converts the chloromethyl group to a
hydroxymethyl group.[1] This reaction releases HCI, which can protonate the ring nitrogen,
autocatalyzing further degradation.[1]

o Storage: Must be stored at 2—8°C under an inert atmosphere (Argon/Nitrogen). Desiccants
are mandatory.[1]
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Part 4: Handling & Safety Protocols

Hazard Classification: Alkylating Agent.[1]

» Health: Corrosive to skin and eyes.[1] Potential mutagen (due to DNA intercalation
capability).[1]

 Inhalation: Destructive to mucous membranes.[1] All solids must be weighed inside a fume
hood.[1]

Decontamination: Spills should be treated with a dilute solution of ammonia or sodium
thiosulfate to quench the alkylating capability before disposal.[1]

Part 5: Experimental Protocol: Synthesis of a
Phenanthridinium Derivative

Objective: To synthesize a quaternary phenanthridinium salt (common in fluorescent probe
development) using 6-CMP.

Reagents:

e 6-(Chloromethyl)phenanthridine (1.0 eq)[1]

o Target Tertiary Amine (e.g., Dimethyl-amine derivative) (1.2 eq)[1]
e Solvent: Anhydrous Acetonitrile (MeCN) or DMF.[1]

Workflow:

Preparation: Flame-dry a round-bottom flask and purge with Argon.

Dissolution: Dissolve 6-CMP in anhydrous MeCN. Note: If the solution is cloudy, filter quickly
to remove hydrolyzed insolubles.[1]

Addition: Add the amine dropwise at Room Temperature (RT).

Reflux: Heat to 60—80°C for 4-12 hours. Monitor via TLC (Mobile phase: 10% MeOH in
DCM). The product (salt) often precipitates or stays at the baseline.[1]
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e Isolation:
o If precipitate forms: Cool to 0°C, filter, and wash with cold diethyl ether.[1]
o If soluble: Evaporate solvent, redissolve in minimal MeOH, and precipitate with Et20.[1]

o Validation: Check 1H NMR. The benzylic -CH2- signal will shift significantly downfield (often
>5.5 ppm) upon quaternization.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenanthridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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